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Introduction
HIV-1 inhibitor-47, a synthetic 18-mer peptide also known as E1P47, has demonstrated broad-

spectrum activity against various clades, subtypes, and tropisms of the Human

Immunodeficiency Virus 1 (HIV-1). This document provides detailed application notes and

protocols for the use of E1P47 in studying the viral entry process. E1P47 serves as a potent

tool for investigating the mechanisms of HIV-1 fusion and for the development of novel

antiretroviral agents. Its primary mechanism of action involves the specific interaction with the

highly conserved N-terminal region of the HIV-1 transmembrane glycoprotein gp41, a critical

component of the viral fusion machinery. By targeting this essential domain, E1P47 effectively

blocks the conformational changes in gp41 required for the fusion of the viral and host cell

membranes, thereby inhibiting viral entry.

Data Presentation
The inhibitory activity of E1P47 and its derivatives has been quantified in various in vitro and ex

vivo models. The following tables summarize the 50% inhibitory concentration (IC50) and 95%

inhibitory concentration (IC95) values, providing a clear comparison of their potency.

Table 1: Inhibitory Activity of E1P47 and Peptide Amphiphile (PA) Derivatives against HIV-1 BaL

in TZM-bl Cells[1][2][3]
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Compound IC50 (µM) IC95 (µM)

E1P47 1.5 ± 0.2 8.5 ± 1.1

PA1PEG27 0.12 ± 0.01 0.8 ± 0.1

PA2PEG27 0.15 ± 0.02 1.2 ± 0.2

PA3PEG27 0.25 ± 0.04 2.5 ± 0.5

C-PAmonoalkyl 0.08 ± 0.01 0.5 ± 0.1

N-PAmonoalkyl 0.11 ± 0.02 0.9 ± 0.2

Data are presented as mean ± standard error of the mean (SEM) from triplicate experiments.

Table 2: Inhibitory Activity of E1P47 and Peptide Amphiphile (PA) Derivatives against HIV-1 BaL

in Human Colorectal Tissue Explants[1]

Compound IC50 (µM) IC95 (µM)

E1P47 2.5 ± 0.5 15.2 ± 2.8

C-PAmonoalkyl 1.8 ± 0.4 11.5 ± 2.1

N-PAmonoalkyl 0.9 ± 0.2 6.8 ± 1.5

Data are presented as mean ± SEM.

Mechanism of Action & Signaling Pathways
E1P47 inhibits HIV-1 entry by targeting the gp41 fusion peptide. This interaction is believed to

occur at the membrane level, preventing the necessary conformational changes in gp41 that

lead to the formation of the six-helix bundle (6HB), a critical step for membrane fusion.
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Start

Seed TZM-bl cells in 96-well plate

Prepare serial dilutions of E1P47
and dilute HIV-1 virus

Add E1P47 dilutions to wells

Add diluted HIV-1 to wells

Incubate for 48 hours at 37°C

Lyse cells and add
luciferase reagent

Measure luminescence

Calculate % inhibition and IC50/IC95

End

 

Start

Prepare colorectal tissue explants

Place explants on Gelfoam in 24-well plates

Pre-incubate explants with E1P47 dilutions

Add HIV-1 to explants

Wash explants to remove unbound virus/inhibitor

Culture explants for up to 15 days

Collect supernatant every 2-3 days

Quantify p24 antigen using ELISA

Calculate % inhibition and IC50/IC95

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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